Cas no 86873-67-8 (5-Butyl-4-methylpyridine-2-carboxylic acid)

• Product Name: 5-Butyl-4-methylpyridine-2-carboxylic acid
• CAS No: 86873-67-8
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 660295
• Update Time: 2023-08-03

5-Butyl-4-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-butyl-4-methyl-
• 5-butyl-4-methylpyridine-2-carboxylic acid
• 5-Butyl-4-methylpyridine-2-carboxylic acid

• Inchi： 1S/C11H15NO2/c1-3-4-5-9-7-12-10(11(13)14)6-8(9)2/h6-7H,3-5H2,1-2H3,(H,13,14)
• InChI Key： ULXPGAVGIZZHSN-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=C(C=N1)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Topological Polar Surface Area: 50.2